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Compound of Interest

Compound Name: Ceranib1

Cat. No.: B1365448 Get Quote

Essential Safety and Handling Guide for
Ceranib-1
IMMEDIATE ACTION REQUIRED: Due to the absence of a specific Safety Data Sheet (SDS),

Ceranib-1 must be handled as a potentially hazardous substance. All personnel must adhere to

the precautionary measures outlined below.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Ceranib-1, a potent ceramidase inhibitor. The

following procedures are based on best practices for handling biologically active, novel

chemical compounds in a laboratory setting.

Quantitative Data Summary
Limited quantitative safety data for Ceranib-1 is publicly available. The following table

summarizes the known information. It is critical to handle this compound with a high degree of

caution, assuming it may be toxic and irritating.
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Parameter Value Source

CAS Number 328076-61-5
Tocris Bioscience,

MedChemExpress[1]

Molecular Weight 395.45 g/mol Tocris Bioscience

Purity ≥98% (HPLC) Tocris Bioscience

Biological Activity (IC₅₀)
3.9 µM in SKOV3 ovarian

carcinoma cells
Tocris Bioscience

Storage Temperature

Stock Solution: -80°C (up to 6

months) or -20°C (up to 1

month)

MedChemExpress

Occupational Exposure Limit

(OEL)

Not established. Handle with

high caution.
N/A

LD₅₀/LC₅₀
Not available. Assume high

toxicity.
N/A

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Ceranib-1. This includes, but is not

limited to:

Eye Protection: Safety glasses with side shields or chemical splash goggles are required at

all times.

Hand Protection: Wear nitrile gloves. Inspect gloves for any tears or punctures before use.

Change gloves immediately if they become contaminated.

Body Protection: A buttoned lab coat must be worn.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of dust

particles.
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Experimental Protocols: Handling and Disposal
Adherence to the following step-by-step procedures is crucial for minimizing exposure and

ensuring a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,

and secure area at the recommended temperature (-20°C for short-term or -80°C for long-

term storage).

Preparation of Stock Solutions
Use a Fume Hood: All manipulations of solid Ceranib-1 and preparation of stock solutions

must be conducted in a certified chemical fume hood to avoid inhalation of dust.

Solvent: Ceranib-1 is soluble in DMSO.

Procedure:

Ensure all necessary equipment (vials, pipettes, etc.) is clean and readily available in the

fume hood.

Carefully weigh the required amount of solid Ceranib-1.

Add the appropriate volume of DMSO to the vial containing the solid.

Cap the vial and vortex until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, date, and your

initials.

Spill Management
Evacuate: In case of a significant spill, evacuate the immediate area.

Alert: Inform your supervisor and laboratory safety officer.
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Containment: If the spill is small and you are trained to handle it:

Wear appropriate PPE.

Cover the spill with an absorbent material (e.g., vermiculite, sand, or a commercial spill

kit).

Carefully collect the absorbed material into a sealed, labeled waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water, followed

by ethanol), and dispose of all cleaning materials as hazardous waste.

Disposal Plan
Waste Collection: All waste contaminated with Ceranib-1, including empty containers, used

pipette tips, gloves, and absorbent materials, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Waste Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office. Do not dispose of Ceranib-1 down the drain or in regular

trash.

Visual Workflow for Safe Handling of Ceranib-1
The following diagram illustrates the key steps for the safe handling of Ceranib-1 in a

laboratory setting.

Start: Receive Ceranib-1 Inspect Container for Damage Store at -20°C or -80°C Prepare for Handling Don Appropriate PPE Work in Chemical Fume Hood Weigh Solid Compound Dissolve in DMSO Use in Experiment Collect Contaminated Waste Decontaminate Work Area Dispose via EHS End

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ceranib-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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